Cas no 62317-44-6 (Pentanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester)

• Product Name: Pentanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• CAS No: 62317-44-6
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 449451
• PubChem ID: 12541113
• Update Time: 2025-04-19

Pentanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• ethyl 3-acetyloxy-2-azidopentanoate
• Ethyl 3-O-acetyl-2-azido-2,4,5-trideoxypentonate
• 62317-44-6
• DTXSID40501849

• Inchi： 1S/C9H15N3O4/c1-4-7(16-6(3)13)8(11-12-10)9(14)15-5-2/h7-8H,4-5H2,1-3H3
• InChI Key： VMPMHPKLEONYRB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC)C(C(=O)OCC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 229.10635
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 101.36